Cas no 187963-89-9 (Benzoic acid, 4-(4-benzoyl-3-thienyl)-, ethyl ester)

Benzoic acid, 4-(4-benzoyl-3-thienyl)-, ethyl ester structure
187963-89-9 structure
Product Name:Benzoic acid, 4-(4-benzoyl-3-thienyl)-, ethyl ester
CAS No:187963-89-9
MF:C20H16O3S
MW:336.404244422913
CID:1379909
Update Time:2024-08-16

Benzoic acid, 4-(4-benzoyl-3-thienyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(4-benzoyl-3-thienyl)-, ethyl ester
    • Inchi: 1S/C20H16O3S/c1-2-23-20(22)16-10-8-14(9-11-16)17-12-24-13-18(17)19(21)15-6-4-3-5-7-15/h3-13H,2H2,1H3
    • InChI Key: OTUMUGBAFQUGNR-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C1=CC=C(C2C(C(=O)C3=CC=CC=C3)=CSC=2)C=C1

Computed Properties

  • Exact Mass: 336.08208

Experimental Properties

  • Density: 1?+-.0.06 g/cm3(Predicted)
  • Boiling Point: 494.9±40.0 °C(Predicted)
  • PSA: 43.37
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd